Cas no 885274-35-1 (2-(3-bromophenyl)-1,3-oxazole)

• Product Name: 2-(3-bromophenyl)-1,3-oxazole
• CAS No: 885274-35-1
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD04973404
• CID: 711127
• PubChem ID: 40427168
• Update Time: 2025-11-02

2-(3-bromophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)oxazole
• 2-(3-Bromophenyl)-1,3-oxazole
• 2-(3-Bromo-phenyl)-oxazole
• Oxazole,2-(3-bromophenyl)-
• 2-(3-Bromophenyl)oxazole (ACI)
• F2147-1011
• MFCD04973404
• SCHEMBL15883428
• AKOS015958255
• DB-077582
• YLPWYXWXKUAHPU-UHFFFAOYSA-N
• G31004
• EN300-190933
• AB21328
• DTXSID80654262
• TS-03196
• 885274-35-1
• 2-(3-bromophenyl)oxazol
• 2-(3-bromophenyl)-1,3-oxazole

• MDL： MFCD04973404
• Inchi： 1S/C9H6BrNO/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H
• InChI Key： YLPWYXWXKUAHPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2OC=CN=2)C=CC=1

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(3-bromophenyl)-1,3-oxazole

Comprehensive Overview of 2-(3-Bromophenyl)-1,3-Oxazole (CAS No. 885274-35-1)

2-(3-Bromophenyl)-1,3-oxazole (CAS No. 885274-35-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its oxazole ring and bromophenyl substituent, serves as a versatile building block in synthetic chemistry. Its unique structural features make it valuable for developing novel drug candidates, fluorescent probes, and advanced materials. Researchers are increasingly exploring its applications in medicinal chemistry and organic electronics, aligning with the growing demand for high-performance functional molecules.

The oxazole core in 2-(3-bromophenyl)-1,3-oxazole is a five-membered aromatic ring containing one oxygen and one nitrogen atom. This scaffold is known for its stability and ability to participate in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition in drug design. The 3-bromophenyl group enhances the compound's reactivity, enabling further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These properties make it a sought-after intermediate for synthesizing biologically active compounds and organic semiconductors.

In recent years, the demand for heterocyclic compounds like 2-(3-bromophenyl)-1,3-oxazole has surged due to their role in targeted therapy and precision medicine. The compound's potential as a kinase inhibitor or GPCR modulator has been investigated, addressing key challenges in cancer treatment and neurological disorders. Additionally, its photophysical properties have sparked interest in optoelectronic applications, such as OLEDs and sensors, where electron-deficient aromatic systems are highly desirable.

From a synthetic perspective, 2-(3-bromophenyl)-1,3-oxazole is typically prepared via cyclization reactions involving α-haloketones and amides. Optimizing its yield and purity is a common topic in organic synthesis forums and research publications. The compound's X-ray crystallography data and NMR spectra are well-documented, aiding in its characterization and quality control. As sustainability gains traction, greener synthetic routes using catalytic methods or microwave-assisted synthesis are being explored to reduce environmental impact.

The commercial availability of 2-(3-bromophenyl)-1,3-oxazole (CAS No. 885274-35-1) has expanded its accessibility to researchers worldwide. Suppliers often highlight its high purity grade (>98%) and compatibility with high-throughput screening platforms. Its stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for laboratory use. For those seeking alternatives, derivatives like 2-(4-bromophenyl)-1,3-oxazole or 2-(3-iodophenyl)-1,3-oxazole are also available, offering tailored properties for specific applications.

Looking ahead, 2-(3-bromophenyl)-1,3-oxazole is poised to play a pivotal role in drug discovery pipelines and material innovation. Its integration into combinatorial chemistry libraries and AI-driven molecular design tools exemplifies its relevance in modern research. As interdisciplinary collaborations grow, this compound may unlock breakthroughs in theranostics and smart materials, answering pressing questions in personalized healthcare and sustainable technology.